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Compound of Interest

Compound Name: 2-methanesulfonyl-N-methylaniline

CAS No.: 10224-69-8

Cat. No.: B3363405

Get Quote

Introduction & Chemical Context
2-Methanesulfonyl-N-methylaniline (also known as N-methyl-2-(methylsulfonyl)aniline) is a highly functionalized secondary aniline derivative utilize

therapeutics and kinase inhibitors[1].

From a purification standpoint, this molecule presents unique challenges. The presence of the strongly electron-withdrawing methylsulfonyl (-SO₂CH₃

of the aromatic ring. This electronic effect pulls electron density away from the nitrogen lone pair via both inductive and resonance effects, significantl

amine[2]. Consequently, standard purification techniques designed for aliphatic amines or unhindered anilines often fail or result in poor recovery.

This application note details a robust, three-tier purification strategy—differential acid-base extraction, modified flash chromatography, and solvent-an

physicochemical profile of this compound.

Physicochemical Profiling
Designing a self-validating purification system requires a strict baseline of the target's physical properties. The compound typically presents as a powd

final-stage crystallization[3].

Table 1: Physicochemical Properties of 2-Methanesulfonyl-N-methylaniline

Property Value

CAS Number 10224-69-8[3]

Molecular Formula C₈H₁₁NO₂S[1]

Molecular Weight 185.25 g/mol [3]

Appearance Powder[3]

SMILES String CNC1=CC=CC=C1S(=O)(=O)C[1]

Estimated pKa (Conjugate Acid) ~1.5 - 2.5 (Suppressed by ortho-SO₂CH₃)[2]

Purification Workflow Visualization
To isolate 2-methanesulfonyl-N-methylaniline from common synthetic byproducts (e.g., unreacted primary anilines, over-alkylated N,N-dimethyl ter

required.
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Fig 1. Multi-stage purification workflow for 2-methanesulfonyl-N-methylaniline.
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Protocol 1: Differential Acid-Base Extraction
Causality & Expert Insight: Because the methylsulfonyl group is a strong electron-withdrawing group, it lowers the pKa of the conjugate acid drasticall

quantitatively protonate this amine. To successfully partition the target into the aqueous layer and leave neutral organic impurities behind, a strong ac

Step-by-Step Methodology:

Dissolution: Dissolve 10 g of crude 2-methanesulfonyl-N-methylaniline in 100 mL of ethyl acetate (EtOAc).

Acidic Extraction: Transfer the organic solution to a 500 mL separatory funnel. Add 100 mL of 2M HCl.

Partitioning: Shake vigorously for 2 minutes, venting frequently to release any pressure. Allow the layers to separate completely. The protonated tar

Washing: Drain the aqueous layer into an Erlenmeyer flask. Wash the remaining organic layer with an additional 50 mL of 2M HCl. Combine the ac

basic impurities).

Basification: Cool the combined aqueous layer in an ice bath (0-5 °C). Slowly add 6M NaOH dropwise under continuous magnetic stirring until the p

of the product will precipitate as a fine powder or form a cloudy suspension.

Recovery: Extract the basified aqueous mixture with fresh EtOAc (3 x 75 mL).

Drying & Concentration: Dry the combined EtOAc layers over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield the enrich

Protocol 2: Modified Flash Column Chromatography
Causality & Expert Insight: If the crude mixture contains unreacted primary amines (e.g., 2-(methylsulfonyl)aniline) or over-alkylated tertiary amines, a

pKa values. Flash chromatography is required. Secondary amines often hydrogen-bond strongly with the silanol groups on standard bare silica gel, ca

to the mobile phase temporarily caps these silanol sites, sharpening the elution band and improving resolution.

Step-by-Step Methodology:

Stationary Phase Preparation: Slurry-pack a glass column with 230-400 mesh silica gel using Hexane containing 1% Triethylamine (TEA).

Sample Loading: Dissolve the enriched compound from Protocol 1 in a minimum volume of Dichloromethane (DCM). Dry-load it onto a small amou

head.

Elution Gradient:

Begin elution with 90:10 Hexane:EtOAc (with 1% TEA) to flush out non-polar impurities (e.g., N,N-dimethylated byproducts).

Gradually increase polarity to 70:30 Hexane:EtOAc. The target 2-methanesulfonyl-N-methylaniline will elute in this window.

Primary amine impurities (more polar due to two N-H hydrogen bond donors) will elute later, requiring ~50:50 Hexane:EtOAc.

Fraction Analysis: Monitor fractions via Thin Layer Chromatography (TLC) under UV light at 254 nm. Combine fractions containing the pure produc

Protocol 3: Solvent-Antisolvent Recrystallization
Causality & Expert Insight: Chromatography often leaves trace solvent residues or minor co-eluting impurities. Because 2-methanesulfonyl-N-methy
serves as the optimal final polishing step to achieve >99.5% purity suitable for sensitive biological assays or demanding catalytic downstream steps. A

excellent crystallization gradient for polar sulfone derivatives.

Step-by-Step Methodology:

Dissolution: Place the chromatographed solid in a round-bottom flask. Add a minimum amount of boiling Ethanol until the solid just dissolves compl

Anti-Solvent Addition: While maintaining heat, slowly add hot deionized water dropwise until the solution becomes slightly turbid (the cloud point). A
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Cooling: Remove the flask from the heat source. Allow it to cool slowly to room temperature undisturbed (this slow cooling promotes the growth of l

temperature, transfer to an ice bath for 1 hour to maximize thermodynamic yield.

Filtration: Collect the crystals via vacuum filtration using a Büchner funnel. Wash the filter cake with a minimal amount of ice-cold 10% Ethanol/Wat

Drying: Dry the crystals in a vacuum oven at 40 °C for 12 hours to remove trace moisture.

Analytical Validation
To ensure the self-validating nature of this protocol, the final product must be analyzed:

HPLC: Run on a C18 reverse-phase column (Water/Acetonitrile gradient with 0.1% TFA). The target should manifest as a single sharp peak with >9

¹H NMR (CDCl₃): Confirm the presence of the N-methyl doublet (approx. 2.9 ppm), the broad N-H singlet (approx. 5.5 ppm), and the sharp methyls

signal (broad singlet integrating to 2H) confirms the total removal of unalkylated precursors.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive

progress in science and industry.

Contact

Address: 3281 E Guasti R

Ontario, CA 91761, Unite

Phone: (601) 213-4426

Email: info@benchchem.

Contact our Ph.D. Support Team for a compatibility check
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